Cas no 86307-44-0 (Impurity C of Calcitriol)

• Product Name: Impurity C of Calcitriol
• CAS No: 86307-44-0
• MF: C₃₅H₄₉N₃O₅
• MW: 591.780669927597
• CID: 1060810
• PubChem ID: 71314478
• Update Time: 2025-10-30

Impurity C of Calcitriol Chemical and Physical Properties

Names and Identifiers

• pre-Calcitriol PTAD Adduct
• pre-Calcitriol PTAD Adduct (Mixture of Diastereomers)
• 1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-(3,5-dihydroxy-2-methyl-1-cyclohexen-1-yl)-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-
• pre-Calcitriol PTAD Adduct (Mixture of Diastereomers)
• Impurity C of Calcitriol
• MS-30534
• CS-1177
• AKOS030526942
• 86307-44-0
• HY-13293
• (1R,7S,10R,13R,14R)-7-[(3S,5R)-3,5-dihydroxy-2-methylcyclohexen-1-yl]-13-[(2R)-6-hydroxy-6-methylheptan-2-yl]-14-methyl-4-phenyl-2,4,6-triazatetracyclo[7.7.0.02,6.010,14]hexadec-8-ene-3,5-dione

• Inchi： 1S/C35H49N3O5/c1-21(10-9-16-34(3,4)43)27-13-14-28-26-20-30(25-18-24(39)19-31(40)22(25)2)38-33(42)36(23-11-7-6-8-12-23)32(41)37(38)29(26)15-17-35(27,28)5/h6-8,11-12,20-21,24,27-31,39-40,43H,9-10,13-19H2,1-5H3/t21-,24-,27-,28+,29-,30+,31+,35-/m1/s1
• InChI Key： AYDPRRXRNSGAGP-ZBKKTSFSSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(=O)N2[C@@H]3CC[C@@]4([C@H](CC[C@H]4C3=C[C@H](N12)C1C[C@@H](O)C[C@H](O)C=1C)[C@H](C)CCCC(O)(C)C)C

Computed Properties

• Exact Mass: 591.36700
• Monoisotopic Mass: 591.36722167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 707.5±70.0 °C at 760 mmHg
• Flash Point: 381.7±35.7 °C
• Solubility: Insuluble (9.5E-4 g/L) (25 ºC),
• PSA: 109.62000
• LogP: 5.05860
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Impurity C of Calcitriol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Impurity C of Calcitriol

Comprehensive Analysis of Impurity C of Calcitriol (CAS No. 86307-44-0): Properties, Applications, and Industry Insights

The pharmaceutical industry places significant emphasis on the identification and characterization of impurities in active pharmaceutical ingredients (APIs). Among these, Impurity C of Calcitriol (CAS No. 86307-44-0) has garnered attention due to its role in the quality control of Calcitriol, a vital vitamin D analog used to treat conditions like hypocalcemia and osteoporosis. This article delves into the chemical properties, analytical methods, and regulatory considerations surrounding this compound, while addressing trending topics such as pharmaceutical impurity profiling and quality-by-design (QbD) in drug development.

Impurity C of Calcitriol is a structurally related derivative formed during the synthesis or degradation of Calcitriol. Its molecular formula and exact mass are critical for LC-MS and HPLC analysis, techniques frequently searched by researchers optimizing chromatographic separation methods. Recent studies highlight the importance of controlling such impurities to comply with ICH Q3A/B guidelines, a hot topic in regulatory forums. The compound’s stability under varying pH and temperature conditions is also a key focus for manufacturers aiming to extend drug shelf life.

From an analytical perspective, 86307-44-0 is often quantified using reverse-phase HPLC with UV detection, a method widely discussed in pharmaceutical forums. The rise of green chemistry has spurred interest in eco-friendly purification techniques to minimize impurity formation—a trend aligning with the industry’s push toward sustainable manufacturing. Additionally, the compound’s spectral data (IR, NMR) is frequently requested in patent applications, reflecting its legal significance in generic drug development.

The therapeutic implications of Impurity C of Calcitriol are equally noteworthy. While it lacks pharmacological activity, its presence above threshold levels may affect drug efficacy and patient safety—topics dominating FDA advisory committee meetings. Recent PubMed searches reveal growing academic interest in its potential as a biomarker for Calcitriol degradation, particularly in liquid formulations exposed to light or heat.

In conclusion, Impurity C of Calcitriol exemplifies the intricate balance between pharmaceutical innovation and quality assurance. Its study intersects with cutting-edge themes like continuous manufacturing and AI-driven impurity prediction, making it a relevant subject for researchers and regulators alike. As the industry evolves, so too will the methodologies to monitor and control such critical impurities.